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Compound of Interest

Compound Name: 2-Bromopentanedioic acid

CAS No.: 51528-22-4

Cat. No.: B1289677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of the known physical properties of 2-
Bromopentanedioic acid (also known as α-Bromoglutaric acid), a molecule of interest in

synthetic chemistry and materials science. It is imperative to note that while this guide

endeavors to be thorough, there is a conspicuous scarcity of experimentally determined data

for this specific compound in publicly accessible literature. Much of the available information is

based on computational predictions. This document will clearly distinguish between predicted

and experimental data and, where necessary, draw logical comparisons with structurally related

compounds to provide a fuller understanding. This guide is intended to be a valuable resource

for researchers, aiding in experimental design, safety protocols, and the strategic application of

this chemical compound.

Chemical Identity and Structure
2-Bromopentanedioic acid is a dicarboxylic acid with a bromine atom substituted at the alpha

(α) position relative to one of the carboxyl groups. This structure imparts specific chemical
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reactivity and physical characteristics to the molecule.

IUPAC Name: 2-Bromopentanedioic acid

Synonyms: α-Bromoglutaric acid

CAS Number: 51528-22-4[1]

Molecular Formula: C₅H₇BrO₄[1]

Molecular Weight: 211.01 g/mol [1]

Canonical SMILES: C(CC(=O)O)C(C(=O)O)Br[1]

InChI Key: UKUBAEDKWAHORT-UHFFFAOYSA-N[1]

Caption: 2D structure of 2-Bromopentanedioic acid.

Tabulated Physical Properties
The following table summarizes the available physical property data for 2-Bromopentanedioic
acid. It is critical to note that most of these values are predicted and should be used as

estimates pending experimental verification.

Property Value Data Type Source

Molecular Weight 211.01 g/mol Calculated PubChem[1]

Boiling Point 331.8 ± 27.0 °C Predicted ChemicalBook[2]

Density 1.852 ± 0.06 g/cm³ Predicted ChemicalBook[2]

pKa 2.78 ± 0.10 Predicted ChemicalBook[2]

Melting Point No data available - -

Solubility No data available - -

XLogP3-AA 0.5 Computed PubChem[1]
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Detailed Analysis of Physical Properties
State and Appearance
While no direct observational data for 2-Bromopentanedioic acid is available, based on its

parent compound, glutaric acid (a crystalline solid at room temperature), and other short-chain

dicarboxylic acids, it is predicted to be a solid at standard temperature and pressure.

Melting and Boiling Points
There is no experimentally determined melting point available for 2-Bromopentanedioic acid.

The predicted boiling point is high (331.8 ± 27.0 °C), which is expected for a dicarboxylic acid

of its molecular weight due to strong intermolecular hydrogen bonding. However, thermal

stability is a significant concern. A patent for the synthesis of diethyl 2-bromoglutarate notes

that this ester is "a relatively unstable compound, which degrades over time, under the effect of

the temperature or in the presence of water." This suggests that the diacid itself may also be

susceptible to degradation at elevated temperatures, potentially through decarboxylation or

cyclization.

Solubility
Experimental solubility data for 2-Bromopentanedioic acid is not available. However, we can

infer its likely solubility characteristics based on its structure:

Water: The presence of two carboxylic acid groups suggests that it will have some solubility

in water due to hydrogen bonding. For comparison, its parent compound, glutaric acid, is

soluble in water.

Organic Solvents: It is expected to be soluble in polar organic solvents such as ethanol,

DMSO, and dimethylformamide, similar to other small-molecule carboxylic acids. Its solubility

in nonpolar solvents like hexane is likely to be low.

Acidity (pKa)
The predicted pKa of 2.78 ± 0.10 indicates that 2-Bromopentanedioic acid is a relatively

strong acid. The electron-withdrawing inductive effect of the bromine atom on the α-carbon

increases the acidity of the adjacent carboxylic acid group compared to glutaric acid (pKa1 ≈
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4.3). The pKa of the second, more distant carboxylic acid group is expected to be closer to that

of glutaric acid's second pKa (pKa2 ≈ 5.4).

Spectroscopic Data
No publicly available experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-
Bromopentanedioic acid has been identified. The following are predicted characteristics

based on its structure:

¹H NMR: One would expect to see a multiplet for the proton on the α-carbon, shifted

downfield due to the deshielding effects of the adjacent bromine and carboxyl group. The

methylene protons would appear as complex multiplets. The acidic protons of the carboxyl

groups would likely appear as a broad singlet, the chemical shift of which would be

dependent on the solvent and concentration.

¹³C NMR: The spectrum would show five distinct carbon signals. The carbonyl carbons would

be the most downfield. The α-carbon bonded to the bromine would also be significantly

downfield compared to the other methylene carbons.

IR Spectroscopy: Key absorbances would include a broad O-H stretch from the carboxylic

acid groups (around 3000 cm⁻¹), a sharp C=O stretch (around 1700-1725 cm⁻¹), and a C-Br

stretch (typically in the 500-700 cm⁻¹ region).

Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak

and a characteristic isotopic pattern for a molecule containing one bromine atom (M+ and

M+2 peaks of roughly equal intensity).

Synthesis and Reactivity Considerations
Synthesis
A common route to α-bromo carboxylic acids is the Hell-Volhard-Zelinskii reaction. For 2-
Bromopentanedioic acid, this would involve the reaction of glutaric acid with bromine in the

presence of a catalytic amount of phosphorus tribromide.

Caption: Hell-Volhard-Zelinskii reaction for the synthesis of 2-Bromopentanedioic acid.
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A patent also describes a synthesis pathway for dialkyl 2-bromoglutarates starting from L-

glutamic acid.[3]

Reactivity and Stability
The presence of the α-bromo group makes 2-Bromopentanedioic acid a useful synthetic

intermediate. The bromine atom is a good leaving group, making the α-carbon susceptible to

nucleophilic substitution reactions.

As mentioned earlier, the stability of α-brominated glutarates is a concern. The diethyl ester of

2-bromoglutaric acid is known to be unstable, with a tendency to hydrolyze or cyclize.[3] This

suggests that 2-Bromopentanedioic acid should be stored in a cool, dry environment, away

from moisture.

Safety and Handling
There is no specific safety data sheet (SDS) available for 2-Bromopentanedioic acid.

Therefore, it is crucial to handle this compound with the precautions appropriate for a corrosive

and potentially toxic substance, based on the data for analogous compounds.

General Precautions: Handle in a well-ventilated area, preferably in a fume hood. Avoid

inhalation of dust and contact with skin and eyes.[4][5]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

chemical-resistant gloves, safety goggles, and a lab coat.[6]

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials such as strong oxidizing agents and bases.[6]

In Case of Contact:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical

attention.

Skin: Immediately wash with soap and plenty of water and seek medical attention.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention.
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Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Conclusion and Future Outlook
2-Bromopentanedioic acid is a compound with potential applications in organic synthesis and

polymer chemistry.[2] However, the lack of comprehensive experimental data on its physical

properties presents a significant challenge for its widespread use. This guide has compiled the

available predicted data and provided context based on structurally similar molecules. There is

a clear need for further experimental investigation to determine the precise physical properties

and to fully characterize this compound. Such data will be invaluable for its safe and effective

application in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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